4-Chloro-4'-methoxybenzophenone

Description

4-Chloro-4'-methoxybenzophenone is a chemical compound with the molecular formula C14H11ClO2 and a molecular weight of 246.69 g/mol . It is also known under various synonyms including Nsc 74662, Einecs 234-131-1, and 4-Methoxy-4'-chlorobenzophenone . This compound is used as a chemical reagent in the preparation of photosensitizers and UV filters .

The synthesis of 4-chloro-4'-methoxybenzophenone can be achieved through the Friedel-Crafts acylation of methyl phenyl ethers anisole with parachlorobenzoyl chloride, under the catalysis of nano-particle supported Lewis acid . A typical procedure for DDQ/TBN-catalyzed aerobic oxidation of diarylmethanes includes reaction conditions with tert.-butylnitrite, oxygen, acetic acid, and 2,3-dicyano-5,6-dichloro-p-benzoquinone in 1,1,2,2-tetrachloroethane at 130°C for 12 hours in an autoclave . 4-Chloro-4'-methoxybenzophenone has a melting point of 124-125 °C and a predicted boiling point of 380.5±27.0 °C . Its predicted density is 1.212±0.06 g/cm3 .

Similar compounds include 4'-Chloro-2-hydroxy-4-methoxybenzophenone (C14H11ClO3), which has a molecular weight of 251.601 , and 4-Chloro-4'-methoxybutyrophenone (C11H13ClO2), which has a molecular weight of 212.67 g/mol . 4-Chloro-4'-methoxybenzophenone can be used as a key intermediate in the preparation of Fenofibrate, a drug used to lower blood lipid levels .

• CAS No.: 10547-60-1
• Product Name: 4-Chloro-4'-methoxybenzophenone
• Molecular Formula: C14H11ClO2
• Molecular Weight: 246.69 g/mol
• IUPAC Name: (4-chlorophenyl)-(4-methoxyphenyl)methanone
• Standard InChI: InChI=1S/C14H11ClO2/c1-17-13-8-4-11(5-9-13)14(16)10-2-6-12(15)7-3-10/h2-9H,1H3
• Standard InChIKey: JJVJYPSXZCEIEQ-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)C(=O)C2=CC=C(C=C2)Cl
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)C2=CC=C(C=C2)Cl
• Appearance: White to pale yellow solid
• Purity: > 95%
• Synonyms: 4-Chloro-4’-methoxybenzophenone; 4-Chloro-4’-methoxybenzophenone
• PubChem Compound: 82719
• Last Modified: Aug 15 2023